4-Methyl-6-(4-methylphenyl)-2-[(2-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS No.: 872840-23-8
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.47
• IUPAC Name: 4-methyl-6-(4-methylphenyl)-2-[(2-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O2/c1-15-8-10-18(11-9-15)26-12-13-27-19-20(24-22(26)27)25(3)23(30)28(21(19)29)14-17-7-5-4-6-16(17)2/h4-11H,12-14H2,1-3H3
• InChI Key: WGRGPNXOMJIYNC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5C
• solubility: not available

Description

4-Methyl-6-(4-methylphenyl)-2-[(2-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antibacterial and Antitumor Activities : Complexes derived from related imidazole structures have been evaluated for their antibacterial activities against Staphylococcus aureus and Escherichia coli. Additionally, their cytotoxicity against human renal and breast cancer cell lines has been studied, indicating potential for antitumor applications (Hackenberg et al., 2013).

Chemical Reactions and Derivatives

• Formation of Tricyclic Imidazoles : Research on the reactions of dicyanoimidazoles with isocyanates has led to the formation of tricyclic imidazoles, demonstrating the chemical versatility of related compounds (Mitsuhashi et al., 1982).
• Glycoluril Analogues : Studies on glycolurils, which are analogous to the mentioned compound, have shown their applications in pharmacology, explosives, and supramolecular chemistry (Kravchenko et al., 2018).

Antimicrobial Activities

• Triazine Derivatives : Derivatives of imidazole, such as triazine derivatives, have been synthesized and evaluated for their antimicrobial activities against various bacteria and fungi (El‐Barbary et al., 2014).

Antitumor Activity

• Imidazole-4-one and Imidazolidine-2,4-dione Analogues : New hybrids of these analogues have been synthesized and evaluated for their antitumor activity, showing potential as active agents against cancer (El-Sayed et al., 2018).

Photochemical Behavior

• Photochemical Rearrangement : Studies on the photochemical behavior of related 2-methyl-5-nitro-1H-imidazoles in water-containing solutions have been conducted, revealing insights into their chemical properties (Pfoertner & Daly, 1987).

Synthesis of Derivatives

• Purine Analogs : Research on the synthesis of 4- and 5-disubstituted 1-benzylimidazoles, important precursors of purine analogs, has been documented, highlighting the compound's relevance in medicinal chemistry (Alves et al., 1994).

Conformational Studies

• Bifonazole Derivatives : Conformational analysis and quantum descriptors of two bifonazole derivatives, related to the compound , have been studied using vibrational spectroscopy and molecular docking, demonstrating their potential in anti-tubercular applications (Mary et al., 2020).